In situ observation of the growth of silicalite nuclei by small-angle X-ray and neutron scattering
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/CC9960002767
Abstract
Small-angle X-ray and neutron scattering provide evidence for the formation and growth of crystal nuclei from a clear homogeneous solution in the synthesis of silicalite using tetrapropylammonium (TPA) ions as the structure directing agent.
Recommended Literature
- [1] AlN nanostructures: tunable architectures and optical properties†
- [2] Novel 7-(dimethylamino)fluorene-based fluorescent probes and their binding to human serum albumin†‡
- [3] New U.S. Pharmacopoeial Standards for Cod Liver Oil
- [4] Coumarin-substituted 1,2,4-triazole-derived silver(i) and gold(i) complexes: synthesis, characterization and anticancer studies†
- [5] OPV for mobile applications: an evaluation of roll-to-roll processed indium and silver free polymer solar cells through analysis of life cycle, cost and layer quality using inline optical and functional inspection tools
- [6] Role of conical intersection seam topography in the chemiexcitation of 1,2-dioxetanes†
- [7] Impact of liposomal encapsulation on degradation of anthocyanins of black carrot extract by adding ascorbic acid
- [8] 81. The mechanism of benzidine-type rearrangements, and the rôle of π-electrons in organic chemistry
- [9] Adsorption of n-alkane vapours at the water surface
- [10] Evaluation of intercellular communication between breast cancer cells and adipose-derived stem cells via passive diffusion in a two-layer microfluidic device†
